Cas no 2171710-50-0 (3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-1,3-thiazolidine-4-carboxylic acid)

• Product Name: 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-1,3-thiazolidine-4-carboxylic acid
• CAS No: 2171710-50-0
• MF: C₂₅H₂₈N₂O₅S
• MW: 468.565225601196
• CID: 5895671
• PubChem ID: 165576811
• Update Time: 2025-06-03

3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-1,3-thiazolidine-4-carboxylic acid
• 3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]-1,3-thiazolidine-4-carboxylic acid
• 2171710-50-0
• EN300-1542158

• Inchi： 1S/C25H28N2O5S/c1-16(12-23(28)27-15-33-14-22(27)24(29)30)10-11-26-25(31)32-13-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21-22H,10-15H2,1H3,(H,26,31)(H,29,30)
• InChI Key： LIITUDJJJZGROD-UHFFFAOYSA-N
• SMILES： S1CN(C(CC(C)CCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(C(=O)O)C1

Computed Properties

• Exact Mass: 468.17189317g/mol
• Monoisotopic Mass: 468.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 121Ų

Additional information on 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-1,3-thiazolidine-4-carboxylic acid

Introduction to 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-1,3-thiazolidine-4-carboxylic acid (CAS No. 2171710-50-0)

3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-1,3-thiazolidine-4-carboxylic acid (CAS No. 2171710-50-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a protected amino acid derivative, is characterized by its unique structural features and potential applications in drug development.

The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group is a widely used moiety in peptide synthesis due to its stability under mild conditions and ease of removal. The presence of this group in the compound ensures that the amino functionality remains protected during synthetic manipulations, allowing for precise control over the reactivity and selectivity of the molecule. The 3-methylpentanoyl moiety adds additional complexity and specificity to the molecule, contributing to its unique properties and potential biological activity.

The 1,3-thiazolidine ring is a key structural element in this compound. Thiazolidines are known for their diverse biological activities, including anti-diabetic, anti-inflammatory, and anti-cancer properties. The presence of this ring system in the compound suggests potential therapeutic applications in these areas. The carboxylic acid functionality at the C4 position of the thiazolidine ring further enhances the compound's versatility and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the importance of protected amino acid derivatives like this one in the development of novel therapeutics. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that compounds with similar structures exhibit potent anti-inflammatory effects by modulating specific signaling pathways involved in inflammation. Another study in *Bioorganic & Medicinal Chemistry* reported that thiazolidine-containing compounds can effectively inhibit cancer cell proliferation by targeting key enzymes involved in cell metabolism.

The synthesis of 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-1,3-thiazolidine-4-carboxylic acid typically involves a multi-step process that begins with the protection of the amino group using Fmoc chemistry. This is followed by the formation of the thiazolidine ring through a condensation reaction between a thiol and an amine. The final step involves the introduction of the carboxylic acid functionality through an appropriate synthetic route.

The physical and chemical properties of this compound are also noteworthy. It is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or unwanted side reactions. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and methanol, making it suitable for various analytical and preparative techniques.

In terms of safety and handling, it is important to follow standard laboratory protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and all reactions should be conducted under well-controlled conditions to minimize any potential risks.

The future prospects for 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-1,3-thiazolidine-4-carboxylic acid are promising. Ongoing research is focused on optimizing its structure to enhance its biological activity and reduce any potential side effects. Additionally, efforts are being made to develop efficient synthetic routes that can scale up production for preclinical and clinical studies.

In conclusion, 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoyl-1,3-thiazolidine-4-carboxylic acid (CAS No. 2171710-50-0) represents an important class of compounds with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents.